Cas no 90870-35-2 ( )

• Product Name: &nbsp
• CAS No: 90870-35-2
• MF: C₁₀H₁₂N₂O₄S
• MW: 256.278281211853
• CID: 995177
• PubChem ID: 352781
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 90870-35-2
• NSC-527945
• DTXSID90326428
• NSC527945
•  

• Inchi： 1S/C10H12N2O4S/c1-3-7(2)17-10-5-4-8(11(13)14)6-9(10)12(15)16/h4-7H,3H2,1-2H3
• InChI Key： AUMWQCDIBGYWIC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])C(C)CC

Computed Properties

• Exact Mass: 256.052
• Monoisotopic Mass: 256.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.32
• Boiling Point: 369.6°C at 760 mmHg
• Flash Point: 177.3°C
• Refractive Index: 1.588